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Compound of Interest

Compound Name: LEB-03-145

Cat. No.: B12402045

Essential Safety and Handling Guide for LEB-03-
145

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling LEB-03-145, a WEE1 deubiquitinase-targeting chimera (DUBTAC).
The information is intended for researchers, scientists, and professionals in drug development
to ensure the safe handling and use of this compound in a laboratory setting.

Compound Overview: LEB-03-145 is a chemical probe consisting of Adavosertib (AZD1775), a
potent WEEL inhibitor, linked to EN523, an OTUBI1 recruiter. Due to the nature of its
components, LEB-03-145 should be handled with care, following the safety guidelines
established for its most hazardous constituent, Adavosertib.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure personal
safety. The following table summarizes the required PPE for handling LEB-03-145, based on
the safety data sheet for Adavosertib.
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Protection Type Specification Purpose
) Safety glasses with side- Protects eyes from splashes or
Eye Protection )
shields or goggles. dust.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile rubber). compound.

Protects skin and clothing from

Skin and Body Protection Laboratory coat. o
contamination.

Use in a well-ventilated area. A
) ) respirator may be necessary Minimizes inhalation of dust or
Respiratory Protection -
for large quantities or when aerosols.

generating dust.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling and Storage:

« Engineering Controls: Handle LEB-03-145 in a well-ventilated area, preferably in a chemical

fume hood.
o Storage: Store in a tightly sealed container in a cool, dry place.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spill and Disposal Procedures:

o Spill Containment: In case of a spill, wear appropriate PPE, absorb the spill with inert
material, and collect it in a sealed container for disposal.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations
for chemical waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
LEB-03-145 from receipt to disposal.
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Caption: Workflow for Safe Handling of LEB-03-145.

Mechanism of Action: WEE1 DUBTAC Signaling
Pathway

LEB-03-145 functions by recruiting the deubiquitinase OTUB1 to the WEEL1 protein, leading to
its stabilization. The diagram below provides a simplified representation of this signaling

pathway.
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Caption: Simplified Signaling Pathway of LEB-03-145.
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[https://www.benchchem.com/product/b12402045#personal-protective-equipment-for-
handling-leb-03-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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